Cas no 108444-24-2 (1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid)
108444-24-2 structure
Product Name:1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
CAS No:108444-24-2
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD03419332
CID:892569
PubChem ID:1133641
Update Time:2025-04-19
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
- AC1Q3186
- ALBB-004455
- BB_SC-4255
- CTK6F0751
- SureCN8306766
- AKOS B006509
- AKOS PAO-0339
- ART-CHEM-BB B006509
- TIMTEC-BB SBB007018
- 1-Ethyl-3,5-dimethyl-pyrazole-4-carboxylic acid
- 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
- BBL029983
- STK298761
- CS-0077349
- D73899
- SCHEMBL8306766
- VS-09543
- 1-ethyl-3,5-dimethylpyrazole-4-car-boxylic acid
- EN300-65876
- Z275169806
- MFCD03419332
- DB-391000
- 1-Ethyl-3,5-dimethyl-1 H -pyrazole-4-carboxylic acid
- F3379-0312
- AKOS000307957
- 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
- 108444-24-2
- DTXSID80360694
- 1-ethyl-3,5-dimethylpyrazole-4-carboxylic acid
- 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
-
- MDL: MFCD03419332
- Inchi: 1S/C8H12N2O2/c1-4-10-6(3)7(8(11)12)5(2)9-10/h4H2,1-3H3,(H,11,12)
- InChI Key: UFMMFQJSODNLIG-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
- LogP: 0.9
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B125158-10mg |
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid |
108444-24-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B125158-50mg |
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid |
108444-24-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B125158-100mg |
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid |
108444-24-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Fluorochem | 028169-1g |
1-Ethyl-3,5-dimethyl-1 H -pyrazole-4-carboxylic acid |
108444-24-2 | 95% | 1g |
£210.00 | 2022-03-01 | |
| Fluorochem | 028169-5g |
1-Ethyl-3,5-dimethyl-1 H -pyrazole-4-carboxylic acid |
108444-24-2 | 95% | 5g |
£591.00 | 2022-03-01 | |
| Chemenu | CM115401-1g |
1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
108444-24-2 | 95+% | 1g |
$238 | 2021-08-06 | |
| Chemenu | CM115401-5g |
1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
108444-24-2 | 95+% | 5g |
$569 | 2021-08-06 | |
| Chemenu | CM115401-5g |
1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
108444-24-2 | 95%+ | 5g |
$375 | 2023-02-19 | |
| Chemenu | CM115401-1g |
1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
108444-24-2 | 95%+ | 1g |
$147 | 2023-02-19 | |
| abcr | AB267501-500 mg |
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid |
108444-24-2 | 500MG |
€184.20 | 2022-03-03 |
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:108444-24-2)1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
Order Number:A1101648
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:32
Price ($):264.0
Email:sales@amadischem.com
1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:108444-24-2)1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
Purity:99%
Quantity:5g
Price ($):264.0